Cas no 1261565-12-1 (3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261565-12-1
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4800119
• Update Time: 2025-06-08

3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-10-6-17-5-9(11(10)18)7-1-3-8(4-2-7)12(14,15)16/h1-6H,(H,17,18)
• InChI Key： HSOZJBRAJFOWOK-UHFFFAOYSA-N
• SMILES： ClC1=CNC=C(C1=O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261565-12-1)

3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261565-12-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted pyridine ring and a trifluoromethyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine is defined by its molecular formula C₁₃H₉ClF₃N₂O. The presence of the chloro and hydroxy groups on the pyridine ring, along with the trifluoromethyl-substituted phenyl group, imparts specific physicochemical properties that are crucial for its biological activity. These properties include solubility, lipophilicity, and reactivity, which are essential for drug design and development.

Recent studies have highlighted the potential of 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are central to the pathogenesis of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in cancer cells through the activation of caspase-dependent pathways. This makes it a potential candidate for the development of novel anticancer agents. The compound's selective cytotoxicity towards cancer cells while sparing normal cells further enhances its therapeutic potential.

The pharmacokinetic profile of 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine is another important aspect that has been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

To further explore the therapeutic potential of 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. This paves the way for more advanced clinical studies to validate its therapeutic benefits.

Beyond its direct therapeutic applications, 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine has also been used as a lead compound for structure-based drug design. Its unique structural features make it an excellent starting point for developing more potent and selective analogs with improved pharmacological profiles. Researchers are actively exploring modifications to the core structure to enhance its biological activity and reduce potential side effects.

In conclusion, 3-Chloro-4-hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261565-12-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various disease areas.